4-(1H-benzo[d]imidazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19N5OS/c23-17(18-12-13-4-3-11-24-13)22-9-7-21(8-10-22)16-19-14-5-1-2-6-15(14)20-16/h1-6,11H,7-10,12H2,(H,18,23)(H,19,20)
• InChI Key: QQSIMEBLMIWJMX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC3=CC=CC=C3N2)C(=O)NCC4=CC=CS4
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

4-(1H-benzo[d]imidazol-2-yl)-N-(thiophen-2-ylmethyl)piperazine-1-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BIX-01294 and is a potent inhibitor of histone methyltransferase G9a, which plays a crucial role in epigenetic regulation of gene expression. In

Scientific Research Applications

Antimicrobial and Antiviral Activities

Compounds with structures incorporating elements of the specified chemical have been explored for their antimicrobial and antiviral properties. For example, derivatives of piperazine carboxamides have shown promising results against various microbial strains. Synthesized compounds were characterized by spectroscopic means and evaluated for their antimicrobial activities, demonstrating moderate to good activities against tested Gram-positive, Gram-negative bacterial strains, as well as fungal strains (Jadhav et al., 2017). This suggests potential for the development of new antimicrobial agents based on structural analogs of the specified compound.

Anti-Inflammatory Activities

Research has also explored the anti-inflammatory potential of compounds related to the specified chemical structure. Novel sets of compounds synthesized from piperazine showed promising in vitro anti-inflammatory activity, suggesting a potential application in the development of new anti-inflammatory drugs (Ahmed et al., 2017). The exploration of structural analogs could lead to the identification of potent anti-inflammatory agents.

Anticancer Activities

The anticancer activity of piperazine-2,6-dione derivatives, related to the compound , was investigated, revealing some derivatives exhibited good anticancer activity against various cancer cell lines (Kumar et al., 2013). This highlights the potential for the use of structurally related compounds in cancer research, particularly in identifying new therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to exhibit antimicrobial and antifungal activities , suggesting that their targets may be related to microbial and fungal cellular processes.

Mode of Action

Based on its structural similarity to other antimicrobial and antifungal agents, it may interact with its targets by disrupting essential cellular processes, leading to the death of the microorganisms .

Biochemical Pathways

Given its potential antimicrobial and antifungal activities, it may interfere with the synthesis of critical cellular components or disrupt energy production pathways, leading to cell death .

Result of Action

Based on its potential antimicrobial and antifungal activities, it may lead to the death of microorganisms by disrupting essential cellular processes .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interaction with its targets .